Cas no 82819-18-9 (1H-Indazol-3-amine,N-[3-(4-methyl-1-piperazinyl)propyl]-)

1H-Indazol-3-amine,N-[3-(4-methyl-1-piperazinyl)propyl]- structure
82819-18-9 structure
Product Name:1H-Indazol-3-amine,N-[3-(4-methyl-1-piperazinyl)propyl]-
CAS No:82819-18-9
MF:C15H23N5
MW:273.376622438431
CID:724769
PubChem ID:3068046
Update Time:2025-04-19

1H-Indazol-3-amine,N-[3-(4-methyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazol-3-amine,N-[3-(4-methyl-1-piperazinyl)propyl]-
    • 1H-Indazol-3-amine, N-(3-(4-methyl-1-piperazinyl)propyl)-
    • N-[3-(4-methylpiperazin-1-yl)propyl]-1H-indazol-3-amine
    • SCHEMBL10830932
    • 3-(3-(4-Methylpiperazino)propylamino)indazole
    • 82819-18-9
    • DTXSID50232011
    • N-(3-(4-Methyl-1-piperazinyl)propyl)-1H-indazol-3-amine
    • Inchi: 1S/C15H23N5/c1-19-9-11-20(12-10-19)8-4-7-16-15-13-5-2-3-6-14(13)17-18-15/h2-3,5-6H,4,7-12H2,1H3,(H2,16,17,18)
    • InChI Key: SKAMGHNAFBARFP-UHFFFAOYSA-N
    • SMILES: N1(CCCNC2C3C=CC=CC=3NN=2)CCN(C)CC1

Computed Properties

  • Exact Mass: 273.195
  • Monoisotopic Mass: 273.195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 47.2Ų

Experimental Properties

  • Density: 1.177
  • Boiling Point: 488.7°C at 760 mmHg
  • Flash Point: 249.4°C
  • Refractive Index: 1.641
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